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Compound of Interest

1-methyl-1H-imidazole-4-
Compound Name: )
carboxamide

Cat. No.: B140851

In the landscape of modern chemical research and pharmaceutical development, the utility of a
molecule is fundamentally governed by its intrinsic physicochemical properties. 1-methyl-1H-
imidazole-4-carboxamide (CAS No. 129993-47-1) represents a significant heterocyclic
building block, particularly noted for its inclusion in libraries of protein degrader building blocks.
[1] Its structure, featuring a methylated imidazole ring coupled with a carboxamide group,
presents a unique combination of hydrogen bonding capabilities, potential for ionic interactions,
and lipophilic character.

This guide provides an in-depth analysis of the core physicochemical characteristics of 1-
methyl-1H-imidazole-4-carboxamide. Moving beyond a simple data sheet, we will explore the
causality behind experimental choices for determining these properties and discuss their direct
implications for researchers, particularly those in drug discovery and materials science. The
protocols described herein are designed as self-validating systems to ensure scientific integrity
and reproducibility.
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Workflow: Qualitative Solubility Determination

[Start: Add 25 mg of Compound to 5 Test TubeS
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[End: Compile Solubility Profile]<
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Workflow: pKa Determination by Potentiometric Titration
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Data Analysis

Plot pH vs. Volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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